4-((6-Amino-2-methylpyrimidin-4-yl)amino)cyclohexan-1-ol

• IUPAC Name: 4-[(6-amino-2-methylpyrimidin-4-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C11H18N4O/c1-7-13-10(12)6-11(14-7)15-8-2-4-9(16)5-3-8/h6,8-9,16H,2-5H2,1H3,(H3,12,13,14,15)
• InChI Key: MFCZUXRIQHDZFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2CCC(CC2)O)N
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• CAS No.: 1541586-69-9

Description

“4-((6-Amino-2-methylpyrimidin-4-yl)amino)cyclohexan-1-ol” is a compound that has gained significant attention in the field of scientific research. It has a molecular formula of C11H18N4O and a molecular weight of 222.29 g/mol.

Scientific Research Applications

Structural Analysis and Synthesis

The compound 4-((6-Amino-2-methylpyrimidin-4-yl)amino)cyclohexan-1-ol has been studied for its structural properties and synthesis methodologies. One study focused on the synthesis of similar compounds through a series of transformations, revealing details about the structural isomerism and intermolecular interactions. This research highlighted the significance of N-H...O and O-H...N hydrogen bonds in stabilizing the molecular structure (Hoffman et al., 2009).

Quantum Chemical Insights

Extensive quantum chemical studies have been performed on related compounds to understand their electronic properties and intermolecular forces. Research involving O-benzenesulfonylated Pyrimidines provided insights into their optimized geometry, natural bond orbitals, and nonlinear optical properties using density functional theory (DFT). Time-dependent DFT was also used to determine photophysical properties, emphasizing the importance of charge transfer phenomena and global reactivity parameters in these compounds (Ali et al., 2020).

Hydrogen-Bond Donor-Acceptor Balance

A series of bifunctional aromatic N-heterocycles have been synthesized and analyzed, revealing the critical role of hydrogen-bond donors and acceptors in forming stable supramolecular structures. The study emphasized the importance of self-complementary amino-pyrimidine N-H...N/N...H-N synthons in the solid-state structures of these compounds, highlighting the balance between hydrogen-bond donors and acceptors in the stabilization of their molecular architecture (Aakeröy et al., 2007).

Synthesis and Fragmentation Studies

Research has been conducted on the synthesis of various derivatives of related compounds and their fragmentation patterns under certain conditions. For instance, the study on 4-aryloxy-6-methylpyrimidin-2-amines presented their main fragmentation pathway under positive electrospray ionization, contributing to the understanding of the decomposition of these heterocycles (Erkin et al., 2015).